Cas no 50714-20-0 (L-Glutamic acid, N-(4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-, dipropyl ester)

• Product name: L-Glutamic acid, N-(4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-, dipropyl ester
• CAS No: 50714-20-0
• MF: C₂₆H₃₄N₈O₅
• MW: 538.5988
• CID: 379668
• PubChem ID: 6452244

L-Glutamic acid, N-(4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-, dipropyl ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-, dipropyl ester(9CI)
• dipropyl (2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioate
• L-Glutamic acid, N-(4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-, dipropyl ester
• Dipropyl methotrexate
• Dipropyl N-(4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-L-glutamate
• DTXSID20198771
• 50714-20-0

• Inchi： 1S/C26H34N8O5/c1-4-12-38-20(35)11-10-19(25(37)39-13-5-2)31-24(36)16-6-8-18(9-7-16)34(3)15-17-14-29-23-21(30-17)22(27)32-26(28)33-23/h6-9,14,19H,4-5,10-13,15H2,1-3H3,(H,31,36)(H4,27,28,29,32,33)/t19-/m0/s1
• InChI Key： ZXVQHWZHFIDYDJ-IBGZPJMESA-N
• SMILES： O(C([H])([H])C([H])([H])C([H])([H])[H])C([C@]([H])(C([H])([H])C([H])([H])C(=O)OC([H])([H])C([H])([H])C([H])([H])[H])N([H])C(C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])C1=C([H])N=C2C(C(N([H])[H])=NC(N([H])[H])=N2)=N1)=O)=O

Computed Properties

• Exact Mass: 538.26552
• Monoisotopic Mass: 538.265216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 15
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 189

Experimental Properties

• Density: 1.305
• Refractive Index: 1.632
• PSA: 188.54